Cas no 185303-22-4 (Ethanone,1-(1R,2R,4R)-bicyclo[2.2.2]oct-5-en-2-yl-, rel-)

• Product Name: Ethanone,1-(1R,2R,4R)-bicyclo[2.2.2]oct-5-en-2-yl-, rel-
• CAS No: 185303-22-4
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 114509
• PubChem ID: 13513135
• Update Time: 2025-04-18

Ethanone,1-(1R,2R,4R)-bicyclo[2.2.2]oct-5-en-2-yl-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1R,2R,4R)-bicyclo[2.2.2]oct-5-en-2-yl-, rel-
• Ethanone, 1-(1R,2R,4R)-bicyclo[2.2.2]oct-5-en-2-yl-, rel- (9CI)
• 1-[(1S,2S,4S)-2-bicyclo[2.2.2]oct-5-enyl]ethanone
• 185303-22-4

• Inchi： 1S/C10H14O/c1-7(11)10-6-8-2-4-9(10)5-3-8/h2,4,8-10H,3,5-6H2,1H3/t8-,9+,10+/m0/s1
• InChI Key： QPPGEPODNBLBTG-IVZWLZJFSA-N
• SMILES： O=C(C)[C@H]1C[C@H]2C=C[C@@H]1CC2

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones